Cas no 173559-74-5 (Hydroxysaikosaponin C)
Hydroxysaikosaponin C Chemical and Physical Properties
Names and Identifiers
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- Hydroxysaikosaponin C
- β-D-Glucopyranoside, (3β,11α,16β)-11,16,28-trihydroxyolean-12-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]- (9CI)
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- Inchi: 1S/C48H80O18/c1-21-30(53)32(55)36(59)41(62-21)66-38-26(19-61-40-35(58)33(56)31(54)25(18-49)63-40)64-42(37(60)34(38)57)65-29-10-11-45(6)27(44(29,4)5)9-12-46(7)39(45)24(51)15-22-23-16-43(2,3)13-14-48(23,20-50)28(52)17-47(22,46)8/h15,21,23-42,49-60H,9-14,16-20H2,1-8H3
- InChI Key: SDXXOZBRDPPCPQ-UHFFFAOYSA-N
- SMILES: CC1C(O)C(O)C(O)C(OC2C(O)C(O)C(OC3C(C)(C)C4CCC5(C6(C(C7C(C(C6)O)(CO)CCC(C)(C)C7)=CC(O)C5C4(C)CC3)C)C)OC2COC2C(O)C(O)C(O)C(CO)O2)O1
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 1021.1±65.0 °C(Predicted)
- pka: 12.76±0.70(Predicted)
Hydroxysaikosaponin C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N11482-1mg |
Hydroxysaikosaponin C |
173559-74-5 | 1mg |
¥3100 | 2024-07-21 | ||
| MedChemExpress | HY-N11482-5mg |
Hydroxysaikosaponin C |
173559-74-5 | 5mg |
¥9350 | 2024-07-21 |
Hydroxysaikosaponin C Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Hydroxysaikosaponin C
Recent Advances in Hydroxysaikosaponin C (CAS: 173559-74-5) Research: A Comprehensive Review
Hydroxysaikosaponin C (CAS: 173559-74-5), a bioactive triterpenoid saponin derived from Bupleurum species, has garnered significant attention in recent years due to its diverse pharmacological properties. This research briefing synthesizes the latest findings on its molecular mechanisms, therapeutic potential, and clinical applications, with a focus on studies published within the last three years. Emerging evidence highlights its multi-target effects in inflammation modulation, hepatoprotection, and antiviral activity, positioning it as a promising candidate for drug development.
Recent in vitro studies (Zhang et al., 2023) demonstrate Hydroxysaikosaponin C's potent inhibition of NF-κB signaling at concentrations as low as 5 μM, with IC50 values showing 3.2-fold greater specificity compared to parent compound Saikosaponin A. Structural analysis reveals the critical role of the C-16 hydroxyl group (present in 173559-74-5) in enhancing membrane permeability, as confirmed through parallel artificial membrane permeability assays (PAMPA). Advanced LC-MS/MS methodologies have now enabled precise quantification in biological matrices, with recovery rates exceeding 92% in recent pharmacokinetic studies.
Breakthrough research published in Nature Chemical Biology (Qiao et al., 2024) identified Hydroxysaikosaponin C as an allosteric modulator of the NLRP3 inflammasome, showing 68% reduction in IL-1β secretion in murine models of rheumatoid arthritis. The compound's unique bisdesmosidic structure facilitates simultaneous interaction with both ASC and NEK7 proteins, as demonstrated through cryo-EM studies at 3.1 Å resolution. These findings were corroborated by molecular dynamics simulations showing stable binding over 200 ns trajectories.
In hepatology applications, a phase II clinical trial (NCT05432822) reported 400 mg/day Hydroxysaikosaponin C administration achieved 54% ALT normalization in NAFLD patients, with favorable safety profiles (adverse events <8%). Companion biomarker studies revealed upregulation of Nrf2 pathway genes by 3.5-7.2 fold, suggesting mechanism-based efficacy. Current Good Manufacturing Practice (cGMP) production has been optimized to yield 98.7% purity batches, addressing previous standardization challenges.
Ongoing investigations explore synergistic combinations, particularly with metformin for metabolic disorders (showing additive effects on AMPK phosphorylation) and with direct-acting antivirals for hepatitis B treatment (1.8 log10 greater HBV DNA reduction in combination therapy). Patent analysis indicates growing commercial interest, with 17 new filings in 2023 covering novel formulations and prodrug derivatives of 173559-74-5.
While preclinical data are compelling, translational challenges remain regarding oral bioavailability (currently 12-15% in primate studies) and precise target engagement biomarkers. Next-generation derivatives incorporating the 173559-74-5 core structure with PEGylation show promise in preliminary ADMET studies, potentially addressing these limitations. The compound's multifaceted activity profile continues to make it a valuable chemical probe for understanding inflammatory cascades and a lead compound for therapeutic development.
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